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Compound of Interest

Compound Name: D-Glucose-13C-2

Cat. No.: B12419836

Technical Guide: D-Glucose-13C-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused analysis of the molecular properties of D-Glucose-13C-2, an
isotopically labeled form of D-glucose. The incorporation of a carbon-13 isotope at the second
carbon position imparts a specific mass change that is critical for various analytical and
metabolic research applications.

Core Molecular Data

The fundamental properties of D-Glucose-13C-2 are defined by its molecular formula and
weight, which differ from the unlabeled D-glucose due to the presence of the heavier carbon
isotope.

Molecular Formula and Weight Comparison

Average
Molecular Isotopic Molecular Monoisotopic
Compound )
Formula Formula Weight (g/mol  Mass (Da)
)
CesH1206[1][2][3]
D-Glucose 12C6H1206 180.16 180.063388
[41[5]
D-Glucose-13C-
CeH1206 BBC12CsH1206 181.15 181.066743

2
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Note: The average molecular weight is calculated using the natural abundance of all isotopes.
The monoisotopic mass is calculated using the mass of the most abundant isotope of each
element, except where specified.

Understanding the Isotopic Labeling

D-Glucose-13C-2 is a glucose molecule where the carbon atom at the second position (C-2) is
a carbon-13 (13C) isotope instead of the more common carbon-12 (2C). Carbon-13 is a stable,
non-radioactive isotope of carbon containing six protons and seven neutrons. This additional
neutron increases the atomic mass of this specific carbon atom to approximately 13.003355

atomic mass units.

The molecular formula remains CsH1206 as the number of atoms of each element does not
change. However, the presence of the heavier isotope results in an increase in the molecule's
overall mass. This precise mass difference is detectable by mass spectrometry, making D-
Glucose-13C-2 a valuable tool for tracer studies in metabolic research.

Experimental Considerations

While this document does not detail specific experimental protocols, it is important to note that
the use of D-Glucose-13C-2 in research, such as in metabolic flux analysis or biomolecular
NMR, relies on the principles of isotope tracing. The distinct mass of the labeled glucose allows
researchers to follow its path through various metabolic pathways and quantify its incorporation
into downstream metabolites. The choice of analytical technique, primarily mass spectrometry
or nuclear magnetic resonance (NMR) spectroscopy, will dictate the specific experimental
setup.

Logical Workflow for Isotopic Analysis

The general workflow for utilizing D-Glucose-13C-2 in a research setting is outlined below.
This logical diagram illustrates the process from introduction of the labeled compound to data
analysis.
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Caption: A generalized workflow for metabolic studies using D-Glucose-13C-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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